4-(diethylsulfamoyl)-N-(4-methoxy-2-nitrophenyl)benzamide

• IUPAC Name: 4-(diethylsulfamoyl)-N-(4-methoxy-2-nitrophenyl)benzamide
• InChI: InChI=1S/C18H21N3O6S/c1-4-20(5-2)28(25,26)15-9-6-13(7-10-15)18(22)19-16-11-8-14(27-3)12-17(16)21(23)24/h6-12H,4-5H2,1-3H3,(H,19,22)
• InChI Key: IQURNYGYDPXFBP-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=C(C=C(C=C2)OC)[N+](=O)[O-]
• Molecular Formula: C18H21N3O6S
• Molecular Weight: 407.4 g/mol

Description

4-(diethylsulfamoyl)-N-(4-methoxy-2-nitrophenyl)benzamide, also known as DENS, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. DENS is a sulfonamide derivative that has been synthesized through a multistep reaction process.

Scientific Research Applications

Corrosion Inhibition Studies

4-(Diethylsulfamoyl)-N-(4-methoxy-2-nitrophenyl)benzamide and its derivatives have been explored for their role in corrosion inhibition. A study by Mishra et al. (2018) demonstrated the effect of similar benzamide derivatives on the inhibition of mild steel corrosion in an acidic environment. These derivatives showed significant efficiencies as interface corrosion inhibitors, with the methoxy substituent enhancing the inhibition efficiency (Mishra et al., 2018).

Carbonic Anhydrase Inhibition

Research by Supuran et al. (2013) investigated aromatic sulfonamide inhibitors of carbonic anhydrase isoenzymes, including derivatives of benzamide. They found that these compounds exhibited nanomolar inhibitory concentrations, indicating potential use in biochemical applications (Supuran et al., 2013).

Antidiabetic and Antimicrobial Potential

Thakal et al. (2020) synthesized and evaluated N-(alkyl/aryl)-2-chloro-4-nitro-5-[(4-nitrophenyl)sulfamoyl]benzamide derivatives for their antidiabetic potential. They found that some derivatives were potent inhibitors of α-glucosidase and α-amylase enzymes, with significant antibacterial and antifungal potential (Thakal et al., 2020).

Synthesis of Novel Acridine Sulfonamides

Ulus et al. (2013) synthesized novel acridine sulfonamide compounds from benzamide derivatives. These compounds were investigated as inhibitors of carbonic anhydrase isoenzymes, showing high affinity and potential for medical chemistry applications (Ulus et al., 2013).

Probe for NADH and Cell Viability

A study by Ishiyama et al. (1997) utilized a benzamide derivative as a chromogenic indicator for NADH and cell viability in biochemical assays. The derivative enhanced the detection sensitivity, proving useful in laboratory analysis (Ishiyama et al., 1997).

Synthesis of Poly(p-benzamide)

Yokozawa et al. (2002) reported the synthesis of poly(p-benzamide) using benzamide derivatives. This synthesis led to the development of polymers with potential applications in materials science (Yokozawa et al., 2002).